Cas no 1511073-35-0 (5-hydroxy-1,3-benzothiazole-2-carboxamide)
5-hydroxy-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolecarboxamide, 5-hydroxy-
- 5-hydroxy-1,3-benzothiazole-2-carboxamide
-
- Inchi: 1S/C8H6N2O2S/c9-7(12)8-10-5-3-4(11)1-2-6(5)13-8/h1-3,11H,(H2,9,12)
- InChI Key: WLGSNRBNNMHMPQ-UHFFFAOYSA-N
- SMILES: S1C2=CC=C(O)C=C2N=C1C(N)=O
5-hydroxy-1,3-benzothiazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-263244-1.0g |
5-hydroxy-1,3-benzothiazole-2-carboxamide |
1511073-35-0 | 1.0g |
$1133.0 | 2023-03-01 | ||
| Enamine | EN300-263244-2.5g |
5-hydroxy-1,3-benzothiazole-2-carboxamide |
1511073-35-0 | 2.5g |
$2347.0 | 2023-09-14 | ||
| Enamine | EN300-263244-5.0g |
5-hydroxy-1,3-benzothiazole-2-carboxamide |
1511073-35-0 | 5.0g |
$2976.0 | 2023-03-01 | ||
| Enamine | EN300-263244-10.0g |
5-hydroxy-1,3-benzothiazole-2-carboxamide |
1511073-35-0 | 10.0g |
$3742.0 | 2023-03-01 | ||
| Enamine | EN300-263244-1g |
5-hydroxy-1,3-benzothiazole-2-carboxamide |
1511073-35-0 | 1g |
$1133.0 | 2023-09-14 | ||
| Enamine | EN300-263244-5g |
5-hydroxy-1,3-benzothiazole-2-carboxamide |
1511073-35-0 | 5g |
$2976.0 | 2023-09-14 | ||
| Enamine | EN300-263244-10g |
5-hydroxy-1,3-benzothiazole-2-carboxamide |
1511073-35-0 | 10g |
$3742.0 | 2023-09-14 |
5-hydroxy-1,3-benzothiazole-2-carboxamide Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 5-hydroxy-1,3-benzothiazole-2-carboxamide
Introduction to 5-hydroxy-1,3-benzothiazole-2-carboxamide (CAS No. 1511073-35-0)
5-hydroxy-1,3-benzothiazole-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1511073-35-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both hydroxyl and carboxamide functional groups in its structure imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.
The benzothiazole scaffold is a privileged structure in medicinal chemistry, frequently encountered in natural products and synthetic drugs due to its ability to interact with various biological targets. Specifically, 5-hydroxy-1,3-benzothiazole-2-carboxamide exhibits potential pharmacological properties that have been investigated in several preclinical studies. Its molecular framework allows for selective binding to enzymes and receptors involved in critical cellular pathways, making it a valuable scaffold for developing novel therapeutic agents.
In recent years, there has been a surge in research focused on identifying small molecules that can modulate inflammatory and immunological responses. 5-hydroxy-1,3-benzothiazole-2-carboxamide has been studied for its potential role in modulating immune checkpoints, particularly in the context of cancer immunotherapy. Preliminary findings suggest that this compound may interact with immune receptors such as PD-L1 and CTLA-4, which are pivotal in regulating the balance between immune activation and suppression. These interactions could potentially lead to the development of new immunotherapeutic strategies that enhance anti-tumor responses.
Additionally, the hydroxyl and carboxamide groups in 5-hydroxy-1,3-benzothiazole-2-carboxamide contribute to its ability to engage with different biochemical pathways. The hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to target proteins, while the carboxamide moiety can act as a proton acceptor or donor depending on the pH environment. This dual functionality makes the compound a versatile tool for designing molecules with tailored pharmacokinetic profiles.
The synthesis of 5-hydroxy-1,3-benzothiazole-2-carboxamide involves multi-step organic transformations that highlight the synthetic flexibility of the benzothiazole core. Key synthetic routes typically involve cyclization reactions followed by functional group modifications to introduce the hydroxyl and carboxamide groups at specific positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.
One of the most compelling aspects of 5-hydroxy-1,3-benzothiazole-2-carboxamide is its potential as an intermediate in the synthesis of more complex drug candidates. By serving as a building block, this compound can be modified further to explore new chemical space and discover novel therapeutic entities. For instance, appending different substituents to the benzothiazole core or modifying the carboxamide group can lead to derivatives with enhanced potency or selectivity against specific biological targets.
The pharmacokinetic properties of 5-hydroxy-1,3-benzothiazole-2-carboxamide are also of great interest. Studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) profiles using computational modeling and experimental techniques. These studies are crucial for understanding how the compound behaves within living systems and for optimizing its pharmacological properties. For example, modifications aimed at improving solubility or reducing metabolic clearance could significantly enhance its therapeutic efficacy.
In conclusion,5-hydroxy-1,3-benzothiazole-2-carboxamide (CAS No. 1511073-35-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover more about its pharmacological properties and synthetic possibilities,5-hydroxy-1,3-benzothiazole-2-carboxamide is poised to play a significant role in future therapeutics.
1511073-35-0 (5-hydroxy-1,3-benzothiazole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)